Cas no 1199-59-3 (4-(Dimethylamino)-2-methylbenzaldehyde)

• Product Name: 4-(Dimethylamino)-2-methylbenzaldehyde
• CAS No: 1199-59-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD00043519
• CID: 151739
• PubChem ID: 70983
• Update Time: 2025-11-02

4-(Dimethylamino)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(dimethylamino)-2-methyl-
• 4-(Dimethylamino)-2-methylbenzaldehyde
• 4-DIMETHYLAMINO-O-TOLUALDEHYDE
• A804400
• Z959352824
• 4-(Dimethylamino)-2-methylbenzaldehyde #
• NSC 156548
• MFCD00043519
• Benzaldehyde, 4-(dimethylamino)-2-methyl-
• EINECS 214-846-5
• CS-17280
• DTXSID20152616
• FT-0618349
• NS00023895
• 4-(dimethylamino)-2-methyl-benzaldehyde
• SCHEMBL143348
• XZWMCPUAUNHGPF-UHFFFAOYSA-N
• 4-dimethylamino-2-methylbenzaldehyde
• EN300-253274
• NSC156548
• NSC-156548
• AKOS005171552
• AM20020281
• 1199-59-3
• CS-M3674
• STK499910
• DB-041514
• ALBB-005278

• MDL： MFCD00043519
• Inchi： 1S/C10H13NO/c1-8-6-10(11(2)3)5-4-9(8)7-12/h4-7H,1-3H3
• InChI Key： XZWMCPUAUNHGPF-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)N(C)C

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.05
• Melting Point: 64-66°C
• Boiling Point: 292.7°C at 760 mmHg
• Flash Point: 113.1°C
• Refractive Index: 1.586
• PSA: 20.31000
• LogP: 1.87350

4-(Dimethylamino)-2-methylbenzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(Dimethylamino)-2-methylbenzaldehyde

4-(Dimethylamino)-2-methylbenzaldehyde (CAS 1199-59-3): A Versatile Intermediate in Organic Synthesis

4-(Dimethylamino)-2-methylbenzaldehyde (CAS 1199-59-3) is a highly valuable aromatic aldehyde compound widely used in pharmaceutical, dye, and fine chemical industries. This yellow to orange crystalline powder with a molecular formula of C₁₀H₁₃NO has become increasingly important due to its unique electron-donating dimethylamino group and reactive aldehyde functionality, making it a crucial building block in modern organic synthesis.

The compound's chemical structure features both a dimethylamino group at the para position and a methyl group at the ortho position relative to the formyl group, creating distinctive electronic and steric properties. Recent studies in green chemistry applications have highlighted its potential as a precursor for environmentally friendly dyes and organic electronic materials, aligning with current industry trends toward sustainable chemical production.

In pharmaceutical research, 4-(Dimethylamino)-2-methylbenzaldehyde serves as a key intermediate for synthesizing various biologically active compounds. Its structural motif appears in several drug candidates showing potential for central nervous system applications, particularly in neurological disorder research. The compound's electron-rich aromatic system makes it particularly valuable for creating molecules with specific electronic properties needed in modern drug design.

The material's physical properties include a melting point range of 72-75°C and good solubility in common organic solvents like ethanol, methanol, and dichloromethane. These characteristics contribute to its widespread use in multistep synthetic routes, where researchers frequently search for information about its handling precautions, storage conditions, and purification methods - common queries in chemical databases and forums.

Recent advancements in catalyzed organic transformations have expanded the applications of 4-(Dimethylamino)-2-methylbenzaldehyde in creating complex molecular architectures. Its role in metal-catalyzed coupling reactions and photocatalytic processes has been particularly noteworthy, addressing growing interest in energy-efficient synthetic methods. These developments respond to frequent searches about sustainable synthesis techniques and catalyst optimization in chemical literature.

The compound's significance in material science continues to grow, especially in the development of organic semiconductors and photovoltaic materials. Researchers investigating molecular electronics often inquire about its electronic properties and derivatization potential, reflecting current trends in renewable energy research. The dimethylamino group's strong electron-donating capability makes this aldehyde particularly valuable for designing charge-transfer complexes and light-harvesting materials.

Quality specifications for 4-(Dimethylamino)-2-methylbenzaldehyde typically require ≥98% purity, with HPLC being the preferred analytical method. Manufacturers and researchers frequently search for information about analytical methods, impurity profiles, and stability data, emphasizing the need for reliable characterization in chemical applications. The compound's stability under various conditions is another common query point in technical discussions.

In the flavor and fragrance industry, derivatives of 4-(Dimethylamino)-2-methylbenzaldehyde have found niche applications, though this represents a smaller market segment compared to its pharmaceutical uses. The compound's potential in creating specialty aroma chemicals aligns with growing consumer interest in natural-identical compounds and sustainable fragrance ingredients, topics that frequently appear in industry publications and searches.

The global market for 4-(Dimethylamino)-2-methylbenzaldehyde has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Supply chain considerations, including manufacturing processes, regional availability, and price trends, are common search terms among procurement specialists. Recent years have seen increased interest in alternative synthetic routes that improve yield and reduce environmental impact.

Future research directions for 4-(Dimethylamino)-2-methylbenzaldehyde include exploring its applications in supramolecular chemistry and molecular recognition systems. The compound's ability to participate in various non-covalent interactions makes it attractive for designing functional materials with specific molecular recognition properties. These applications respond to growing scientific interest in smart materials and responsive chemical systems.

Safety considerations for handling 4-(Dimethylamino)-2-methylbenzaldehyde follow standard laboratory practices for aromatic aldehydes. While not classified as hazardous under most regulatory systems, proper personal protective equipment and ventilation controls are recommended, addressing common workplace safety queries. Material Safety Data Sheets (MSDS) remain among the most frequently requested documents for this compound.

The synthesis of 4-(Dimethylamino)-2-methylbenzaldehyde typically involves formylation of the corresponding toluene derivative, with process optimization being an active area of research. Recent publications have focused on improving atom economy and reducing waste generation in its production, topics that align with current green chemistry principles and industry sustainability goals.

Analytical characterization of 4-(Dimethylamino)-2-methylbenzaldehyde commonly employs techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods help verify the compound's identity and purity, addressing common quality control questions from researchers and quality assurance professionals in the chemical industry.

In academic settings, 4-(Dimethylamino)-2-methylbenzaldehyde serves as an excellent teaching tool for demonstrating electrophilic aromatic substitution and aldehyde chemistry. Its well-defined reactivity pattern makes it valuable for illustrating fundamental organic chemistry concepts, responding to educational needs in university chemistry programs.

The compound's future prospects appear promising, particularly in emerging fields like bioorthogonal chemistry and click chemistry applications. As synthetic methodologies continue to advance, 4-(Dimethylamino)-2-methylbenzaldehyde will likely find new applications in drug discovery and materials science, maintaining its relevance in chemical research and industrial applications.